Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
Description
“Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate” is a research chemical with the molecular formula C12H14O5 . It has a molecular weight of 238.24 . It is also known by its IUPAC name, methyl 2-(4-formyl-2-methoxyphenoxy)propanoate .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate” consists of a methyl ester group attached to a propanoic acid, which is further connected to a 4-formyl-2-methoxyphenyl group . The InChI code for this compound is 1S/C12H14O5/c1-8(12(14)16-3)17-10-5-4-9(7-13)6-11(10)15-2/h4-8H,1-3H3 .Physical And Chemical Properties Analysis
“Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate” has a molecular weight of 238.23656 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
- Precursor for Bioactive Molecules : Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate serves as a versatile scaffold for designing new bioactive compounds. Researchers can modify its structure to create derivatives with specific pharmacological activities .
- Herbicides and Fungicides : The compound’s chemical properties make it a candidate for developing herbicides and fungicides. Researchers explore its efficacy in controlling plant pests and diseases .
- Polymer Synthesis : Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate can be incorporated into polymer chains. Its functional groups allow for cross-linking and modification, leading to novel materials with tailored properties .
- Building Block for Organic Reactions : Chemists use this compound as a building block in various synthetic pathways. It participates in reactions such as acylation, amidation, and esterification .
- Sensor Development : Researchers investigate its potential as a sensing material. Its interaction with specific analytes could lead to sensitive and selective sensors for environmental monitoring or medical diagnostics .
- Natural Product Mimicry : Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate’s structure resembles certain natural products. Scientists explore its use as a synthetic intermediate to access bioactive compounds found in nature .
Medicinal Chemistry and Drug Development
Agrochemicals and Pesticides
Materials Science and Polymer Chemistry
Organic Synthesis and Catalysis
Analytical Chemistry and Sensors
Natural Product Synthesis
properties
IUPAC Name |
methyl 2-(4-formyl-2-methoxyphenoxy)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O5/c1-8(12(14)16-3)17-10-5-4-9(7-13)6-11(10)15-2/h4-8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMRFCVWUKKGUSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=C(C=C(C=C1)C=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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